N-[(6-Ethoxypyridin-3-yl)methyl]-5,6-dimethylpyrimidine-4-carboxamide

• IUPAC Name: N-[(6-ethoxypyridin-3-yl)methyl]-5,6-dimethylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H18N4O2/c1-4-21-13-6-5-12(7-16-13)8-17-15(20)14-10(2)11(3)18-9-19-14/h5-7,9H,4,8H2,1-3H3,(H,17,20)
• InChI Key: GTCLEJJTTYGDCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)CNC(=O)C2=NC=NC(=C2C)C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

The compound “N-[(6-Ethoxypyridin-3-yl)methyl]-5,6-dimethylpyrimidine-4-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyridine ring, another six-membered ring with one nitrogen atom. The ethoxy group (C2H5O-) and the carboxamide group (CONH2) are also present in the molecule.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a pyrimidine ring and a pyridine ring connected by a methylene bridge (-CH2-). The ethoxy group is likely attached to the pyridine ring, and the carboxamide group is likely attached to the pyrimidine ring.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide a detailed analysis of the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, studying its mechanism of action, and assessing its safety and efficacy in preclinical and clinical trials.